Cas no 3458-94-4 (1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI))

1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI) structure
3458-94-4 structure
Product Name:1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI)
CAS No:3458-94-4
MF:C8H12ClNO3
MW:205.638781547546
CID:309725
PubChem ID:23616108
Update Time:2025-04-19

1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI)
    • (S)-4-(2-amino-1-hydroxyethyl)pyrocatechol hydrochloride
    • (1S)-2-chloro-1-methyl-2-oxoethyl acetate
    • (S)-2-(acetyloxy)propanoyl chloride
    • (S)-2-Acetoxypropionyl chloride
    • (S)-2-Amino-1-(3,4-dihydroxy-phenyl)-aethanol,Hydrochlorid
    • (S)-2-amino-1-(3,4-dihydroxy-phenyl)-ethanol,hydrochloride
    • (S)-O-acetyl lactoyl chloride
    • (S)-O-acetyllactyl chloride
    • acetic acid (1S)-1-chlorocarbonyl-ethyl ester
    • AP-Cl
    • L-2-acetoxypropionyl chloride
    • O-Acetyl-L-lactyl chloride
    • (+)-Noradrenaline hydrochloride
    • AKOS025401327
    • AC-10039
    • EINECS 222-395-0
    • (S)-4-(2-Amino-1-hydroxyethyl)pyrocatechol HCl
    • 3458-94-4
    • NS00083066
    • (-)-Arterenol hydrochloride
    • Inchi： 1S/C8H11NO3.ClH/c9-4-8(12)5-1-2-6(10)7(11)3-5;/h1-3,8,10-12H,4,9H2;1H/t8-;/m1./s1
    • InChI Key： FQTFHMSZCSUVEU-DDWIOCJRSA-N
    • SMILES： Cl.O[C@H](CN)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 205.05100
  • Monoisotopic Mass: 205.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.71000
  • LogP: 1.59220

1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI) Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2-Benzenediol,4-[(1S)-2-amino-1-hydroxyethyl]-, hydrochloride (9CI) Related Literature

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